Cas no 53484-28-9 (Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro-)

Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro- structure
53484-28-9 structure
Product Name:Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro-
CAS No:53484-28-9
MF:C12H7Cl3N2O4S
MW:381.618978738785
CID:357160
PubChem ID:4420147
Update Time:2025-04-19

Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro-
    • 4-chloro-N-(3,4-dichlorophenyl)-3-nitrobenzenesulfonamide
    • SCHEMBL5225915
    • 53484-28-9
    • DTXSID70403100
    • Inchi: 1S/C12H7Cl3N2O4S/c13-9-3-1-7(5-11(9)15)16-22(20,21)8-2-4-10(14)12(6-8)17(18)19/h1-6,16H
    • InChI Key: TUKHNQKUGZOKAM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])S(NC1C=CC(=C(C=1)Cl)Cl)(=O)=O

Computed Properties

  • Exact Mass: 379.91941
  • Monoisotopic Mass: 379.919211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 89.31
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